Cas no 2287343-41-1 (6-fluoro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid)

• Product Name: 6-fluoro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid
• CAS No: 2287343-41-1
• MF: C₁₁H₁₀FN₃O₂S
• MW: 267.279404163361
• CID: 5842549
• PubChem ID: 165740704
• Update Time: 2025-05-20

6-fluoro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287343-41-1
• 6-fluoro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid
• EN300-6749716

• Inchi： 1S/C11H10FN3O2S/c12-7-1-2-8-10(9(7)11(16)17)15(14-13-8)6-3-4-18-5-6/h1-2,6H,3-5H2,(H,16,17)
• InChI Key： DFTMWGLOEBUHPB-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1C2C(C(=O)O)=C(C=CC=2N=N1)F

Computed Properties

• Exact Mass: 267.04777591g/mol
• Monoisotopic Mass: 267.04777591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.3Ų

Additional information on 6-fluoro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid

6-Fluoro-1-(Thiolan-3-Yl)-1H-1,2,3-Benzotriazole-7-Carboxylic Acid: A Comprehensive Overview

6-fluoro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-7-carboxylic acid, identified by the CAS number 2287343-41-1, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzotriazole ring system with a thiolane (tetrahydrofuran) moiety and a fluoro substituent. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

The benzotriazole core of this compound is a well-known heterocyclic structure that exhibits strong UV absorption properties, making it highly effective as a stabilizer in various polymer systems. The integration of the thiolane ring introduces additional flexibility and reactivity to the molecule, enhancing its potential for use in advanced materials such as polymers, coatings, and electronic devices. Recent studies have highlighted the ability of this compound to act as a stabilizer in polymeric matrices under harsh environmental conditions, including high temperatures and UV exposure.

One of the most notable advancements in the study of 6-fluoro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole involves its application in the development of high-performance polymers for aerospace and automotive industries. Researchers have demonstrated that incorporating this compound into polymer formulations significantly improves their thermal stability and mechanical properties. Furthermore, the fluoro substituent enhances the hydrophobicity of the compound, making it suitable for use in water-repellent coatings and self-cleaning surfaces.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic aromatic substitution and ring-closing reactions. The precise control of reaction conditions is crucial to ensure high yield and purity of the final product. Recent innovations in catalytic systems have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

The biological activity of 6-fluoro-1-(thiolan-3-yl)-benzotriazole-carboxylic acid has also been explored in pharmacological studies. Preliminary results suggest that this compound may exhibit anti-inflammatory properties due to its ability to inhibit certain enzymes associated with inflammatory pathways. However, further research is required to validate these findings and assess potential therapeutic applications.

In conclusion, CAS 2287343-41-1, or 6-fluoro-thiolan-benzotriazole-carboxylic acid, represents a versatile compound with promising applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for advancing materials science and drug discovery research.